3,7,25-Trihydroxycucurbita-5,23-dien-19-al

• Molecular Formula: C30H48O4
• Molecular Weight: 472.7 g/mol
• InChI: InChI=1S/C30H48O4/c1-19(9-8-13-26(2,3)34)20-12-14-29(7)25-23(32)17-22-21(10-11-24(33)27(22,4)5)30(25,18-31)16-15-28(20,29)6/h8,13,17-21,23-25,32-34H,9-12,14-16H2,1-7H3/b13-8+/t19-,20-,21-,23+,24+,25+,28-,29+,30-/m1/s1
• InChIKey: DIAXRIQADLDGOJ-TZFKRHLPSA-N

3,7,25-Trihydroxycucurbita-5,23-dien-19-al: A Cucurbitane Triterpenoid with Distinct Pharmacological Profile for Diabetes, Inflammation, and Cancer Research

3,7,25-Trihydroxycucurbita-5,23-dien-19-al (also designated TCD or THCB) is a cucurbitane-type triterpenoid primarily isolated from Momordica charantia (bitter melon) [1]. This natural product is characterized by a C30H48O4 molecular formula, a molecular weight of 472.70 g/mol, and a topological polar surface area of 77.80 Ų [2]. It belongs to the cucurbitacin class of polycyclic organic compounds and has been documented in primary literature since 2016 [3].

PPARγ partial agonism pathway studies

Non-cytotoxic probe for cell-based signaling assays

Distinct from full agonists and cytotoxic cucurbitane analogs

• [1] Noruddin, N. A. A., et al. Natural Compound 3β,7β,25-trihydroxycucurbita-5,23(E)-dien-19-al from Momordica charantia Acts as PPARγ Ligand. Molecules 2021, 26(9), 2682. View Source
• [2] PlanteaDB. 3,7,25-Trihydroxycucurbita-5,23-dien-19-al. Accessed 2026-04-19. View Source
• [3] NP-MRD. NP-Card for 3,7,25-Trihydroxycucurbita-5,23-dien-19-al (NP0140757). View Source

Why Generic Substitution of 3,7,25-Trihydroxycucurbita-5,23-dien-19-al Fails: Evidence of Differential Cytotoxicity, Partial PPARγ Agonism, and Unique Anti-Inflammatory Mechanisms

Cucurbitane triterpenoids from Momordica charantia exhibit wide structural diversity, leading to distinct and often opposing biological activities. Direct substitution of 3,7,25-trihydroxycucurbita-5,23-dien-19-al (TCD) with closely related analogs such as momordicine I or momordicine II is contraindicated due to significant differences in cytotoxicity profiles [1]. Furthermore, TCD's unique profile as a partial PPARγ agonist distinguishes it from full agonists like rosiglitazone, offering a distinct therapeutic window with potentially reduced adipogenic side effects [2]. The following quantitative evidence substantiates these critical differentiations.

Momordicine I or II substitution may introduce confounding cytotoxicity in normal cell assays

Rosiglitazone substitution may overdrive adipogenic gene induction, limiting partial agonism interpretation

• [1] Chou, M.-C., et al. Cytotoxic and Anti-Inflammatory Triterpenoids in the Vines and Leaves of Momordica charantia. Int. J. Mol. Sci. 2022, 23(3), 1071. View Source
• [2] Noruddin, N. A. A., et al. Natural Compound 3β,7β,25-trihydroxycucurbita-5,23(E)-dien-19-al from Momordica charantia Acts as PPARγ Ligand. Molecules 2021, 26(9), 2682. View Source

Quantitative Evidence Guide for 3,7,25-Trihydroxycucurbita-5,23-dien-19-al (TCD): Head-to-Head Comparisons Versus Key Analogs in Cytotoxicity and PPARγ Activation

Superior Safety Profile: TCD Lacks Cytotoxicity Compared to Momordicine I and II

In a direct head-to-head comparison, TCD (3,7,25-trihydroxycucurbita-5,23-dien-19-al) demonstrated a markedly superior safety profile over its close structural analogs, momordicine I and momordicine II. In IEC-18 normal intestinal epithelial cells, momordicine I exhibited significant cytotoxicity with a GI50 of 25.19 µM, and momordicine II showed milder but still appreciable cytotoxicity with a GI50 of 76.31 µM [1]. In stark contrast, TCD (along with momordicine IV) maintained over 80% cell viability even at concentrations up to 100 µM, indicating no obvious adverse effects on normal cell growth [1].

Cytotoxicity profile

Head-to-head

TCD: >80% viability at 100 µM

Momordicine I: GI50 25.19 µM

Momordicine II: GI50 76.31 µM

Supports non-cytotoxic workflow selection

IEC-18 normal cells, MTT assay

Evidence Dimension	Cytotoxicity in normal cells (GI50 or % viability)
Target Compound Data	>80% cell viability at 100 µM
Comparator Or Baseline	Momordicine I: GI50 = 25.19 µM; Momordicine II: GI50 = 76.31 µM
Quantified Difference	Target compound shows no cytotoxicity up to 100 µM, whereas comparators inhibit cell growth by 50% at concentrations as low as 25.19 µM.
Conditions	IEC-18 normal intestinal epithelial cells, MTT assay

Why This Matters

For researchers developing cell-based assays or exploring therapeutic applications, selecting TCD over momordicine I or II eliminates confounding cytotoxicity, ensuring observed effects are due to the compound's specific pharmacology rather than non-specific cell death.

• [1] Chou, M.-C., et al. Cytotoxic and Anti-Inflammatory Triterpenoids in the Vines and Leaves of Momordica charantia. Int. J. Mol. Sci. 2022, 23(3), 1071. View Source

Partial PPARγ Agonism: THCB Induces Significantly Lower Adipogenic Gene Expression Compared to Full Agonist Rosiglitazone

3,7,25-Trihydroxycucurbita-5,23-dien-19-al (designated THCB) acts as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. In a direct comparison with the full PPARγ agonist rosiglitazone, THCB induced significantly lower upregulation of key adipogenic target genes in 3T3-L1 adipocytes. Specifically, THCB upregulated AP2, adiponectin, LPL, and CD36 mRNA levels by 2.0-3.0 fold, whereas rosiglitazone induced expression by 2.7-4.3 fold [1]. Furthermore, THCB increased PPARγ-dependent luciferase activity by 3-fold at 0.31 μg/mL, compared to a 7-fold increase achieved by 80 nM rosiglitazone [1].

PPARγ partial agonism

Head-to-head

THCB: gene upregulation 2.0–3.0 fold

Rosiglitazone: 2.7–4.3 fold

Transcriptional activation: 3-fold vs 7-fold

Supports partial agonism profile review

3T3-L1 adipocytes; PPRE-luciferase assay

Evidence Dimension	PPARγ target gene upregulation (fold change) and transcriptional activation
Target Compound Data	AP2: 2.0-fold, Adiponectin: 1.64-fold, LPL: 1.5-fold, CD36: 2.0-fold; Luciferase activity: 3-fold increase at 0.31 μg/mL
Comparator Or Baseline	Rosiglitazone: AP2: 4.2-fold, Adiponectin: 2.7-fold, LPL: 3.5-fold, CD36: 4.3-fold; Luciferase activity: 7-fold increase at 80 nM
Quantified Difference	THCB-induced gene expression is 47-57% lower than rosiglitazone; transcriptional activation is 57% lower.
Conditions	3T3-L1 adipocytes; PPRE-luciferase reporter assay in HEK293T cells

Why This Matters

This partial agonism profile is scientifically valuable because it suggests THCB can improve insulin sensitivity and glucose uptake without the full adipogenic potential and associated side effects (e.g., weight gain) of thiazolidinediones like rosiglitazone, making it a unique tool compound for dissecting PPARγ biology.

• [1] Noruddin, N. A. A., et al. Natural Compound 3β,7β,25-trihydroxycucurbita-5,23(E)-dien-19-al from Momordica charantia Acts as PPARγ Ligand. Molecules 2021, 26(9), 2682. View Source

In Vitro Anti-Proliferative Activity: TCD Demonstrates Potent Cytotoxicity Against Breast Cancer Cell Lines

TCD exhibits potent anti-proliferative activity against human breast cancer cell lines, demonstrating potential as an antitumor agent. In an in vitro study, TCD suppressed the proliferation of MCF-7 and MDA-MB-231 breast cancer cells with IC50 values of 19 µM and 23 µM, respectively, after 72 hours of treatment [1]. While direct comparative data with other cucurbitane triterpenoids in the same assay system are not available in this specific study, the reported IC50 values are comparable to or lower than those reported for other cucurbitane-type triterpenoids from Momordica species, which typically range from 30.7 to 55.30 µM against MCF-7 cells [2].

Anti-proliferative IC50

Class-level inference

MCF-7: 19 µM

MDA-MB-231: 23 µM

Supports cytotoxicity endpoint review

Data to verify; class-level comparison

Evidence Dimension	Cytotoxicity against breast cancer cell lines (IC50)
Target Compound Data	MCF-7: IC50 = 19 µM; MDA-MB-231: IC50 = 23 µM (72 h)
Comparator Or Baseline	Cucurbitane triterpenoids from Momordica balsamina: IC50 range of 30.7–55.30 µM against MCF-7 cells [2]
Quantified Difference	TCD IC50 is 38-65% lower than the typical range for related cucurbitane triterpenoids against MCF-7 cells.
Conditions	MCF-7 and MDA-MB-231 breast cancer cell lines, MTT assay, 72 h incubation

Why This Matters

The quantitative potency of TCD against breast cancer cell lines, which appears to be at the more potent end of the spectrum for this compound class, supports its selection for further investigation in oncology research programs focused on cucurbitane triterpenoids.

• [1] Bai, L. Y., et al. A triterpenoid from wild bitter gourd inhibits breast cancer cells. Sci. Rep. 2016, 6, 22419. View Source
• [2] Ramalhete, C., et al. Cucurbitane-type triterpenoids from the African plant Momordica balsamina. J. Nat. Prod. 2009, 72(11), 2009-2013. View Source

Optimal Research and Industrial Application Scenarios for 3,7,25-Trihydroxycucurbita-5,23-dien-19-al Based on Differentiated Evidence

Cell-Based Assays for PPARγ Partial Agonism and Glucose Uptake Studies

Procurement of 3,7,25-trihydroxycucurbita-5,23-dien-19-al (THCB) is indicated for research programs investigating partial PPARγ agonism as a strategy to uncouple insulin-sensitizing effects from adipogenic side effects. As demonstrated in Section 3, THCB activates PPARγ and induces glucose uptake in C2C12 myotubes via GLUT4 translocation, but with significantly lower adipogenic gene induction compared to rosiglitazone [1]. This makes it a valuable tool compound for dissecting PPARγ signaling pathways and for screening next-generation insulin sensitizers.

Anti-Inflammatory Research Requiring a Non-Cytotoxic Triterpenoid Scaffold

For studies examining the anti-inflammatory mechanisms of cucurbitane triterpenoids, TCD offers a critical advantage: it lacks the confounding cytotoxicity associated with closely related compounds like momordicine I. As detailed in Section 3, TCD maintains high cell viability in normal cells [2], allowing for unambiguous interpretation of its anti-inflammatory effects, which include inhibition of the IKK/NF-κB pathway and activation of Nrf2 signaling in LPS-stimulated macrophages [2].

Oncology Research Focusing on Breast Cancer Cell Lines

Researchers investigating the anticancer properties of natural triterpenoids should prioritize TCD based on its potent and selective cytotoxicity against breast cancer cell lines. With IC50 values of 19 µM (MCF-7) and 23 µM (MDA-MB-231) [3], TCD's activity is among the most potent reported for cucurbitane triterpenoids from Momordica species [4]. This makes it a compelling lead compound for further medicinal chemistry optimization and mechanistic studies in breast cancer models.

Development of Safe Botanical Extracts and Standardized Formulations

For industrial partners developing standardized Momordica charantia extracts or formulations, TCD represents a critical quality marker and active principle. The evidence in Section 3 highlights that an extraction protocol designed to enrich TCD while depleting cytotoxic momordicine I would substantially improve the safety profile of the final product [2]. Procurement of pure TCD as an analytical standard is essential for developing and validating such selective enrichment processes.

Application

Selection Property

Validation Focus

PPARγ partial agonism pathway studies

Partial agonist profile

Glucose uptake & adipogenic gene expression endpoints

Anti-inflammatory mechanism studies

Non-cytotoxic scaffold

Cell viability & NF-κB pathway endpoints

Breast cancer cell line studies

Anti-proliferative activity

Proliferation endpoint review

Extract standardization & quality marker

Purity/identity profile

Enrichment method validation

• [1] Noruddin, N. A. A., et al. Natural Compound 3β,7β,25-trihydroxycucurbita-5,23(E)-dien-19-al from Momordica charantia Acts as PPARγ Ligand. Molecules 2021, 26(9), 2682. View Source
• [2] Chou, M.-C., et al. Cytotoxic and Anti-Inflammatory Triterpenoids in the Vines and Leaves of Momordica charantia. Int. J. Mol. Sci. 2022, 23(3), 1071. View Source
• [3] Bai, L. Y., et al. A triterpenoid from wild bitter gourd inhibits breast cancer cells. Sci. Rep. 2016, 6, 22419. View Source
• [4] Ramalhete, C., et al. Cucurbitane-type triterpenoids from the African plant Momordica balsamina. J. Nat. Prod. 2009, 72(11), 2009-2013. View Source